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Abstract

1-Mercapto-2-propanol is a versatile bifunctional molecule with significant applications in
polymer chemistry. Its primary role is as a highly effective chain transfer agent (CTA) in free-
radical polymerization, enabling precise control over polymer molecular weight and distribution.
The presence of both a thiol and a hydroxyl group also allows it to be used as a monomer in
thiol-ene polymerizations and for post-polymerization modification of polymers, introducing
hydroxyl functionality. These characteristics make it a valuable tool in the synthesis of a wide
range of polymers for various applications, including drug delivery systems, coatings, and
adhesives.

Application as a Chain Transfer Agent

1-Mercapto-2-propanol is widely utilized as a chain transfer agent to regulate the molecular
weight of polymers synthesized via free-radical polymerization. The thiol group (-SH) readily
donates a hydrogen atom to the propagating polymer radical, terminating that chain and
initiating a new one. This process leads to the formation of shorter polymer chains and a
narrower molecular weight distribution. The efficiency of chain transfer depends on the
concentration of 1-Mercapto-2-propanol relative to the monomer.

Data Presentation: Molecular Weight Control
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The following table illustrates the typical effect of increasing concentrations of 1-Mercapto-2-
propanol on the molecular weight and polydispersity index (PDI) of poly(methyl methacrylate)
(PMMA) synthesized by bulk polymerization.

Number )
Weight Average _ .
Average Polydispersity
) Monomer:CTA Molecular
Experiment _ Molecular _ Index (PDI =
Molar Ratio _ Weight (Mw) (
Weight (Mn) ( Mw/Mn)
g/mol)
g/mol)
1 1000:0 150,000 300,000 2.0
2 1000:1 80,000 144,000 1.8
3 1000:5 30,000 48,000 1.6
4 1000:10 15,000 22,500 15

Note: The data presented in this table is representative and intended to illustrate the trend of
molecular weight control. Actual results may vary based on specific experimental conditions.

Experimental Protocol: Bulk Polymerization of Methyl
Methacrylate (MMA) with 1-Mercapto-2-propanol as a
Chain Transfer Agent

Materials:

Methyl methacrylate (MMA), inhibitor removed

1-Mercapto-2-propanol

Azobisisobutyronitrile (AIBN) (initiator)

Nitrogen gas

Methanol (for precipitation)

Schlenk flask and line
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e Magnetic stirrer and hot plate
Procedure:

e To a Schlenk flask equipped with a magnetic stir bar, add the desired amount of purified
methyl methacrylate.

e Add the calculated amount of 1-Mercapto-2-propanol to achieve the desired monomer-to-
CTA ratio.

e Add the initiator, AIBN (typically 0.1 mol% relative to the monomer).

o Seal the flask and subject it to three freeze-pump-thaw cycles to remove dissolved oxygen.
 After the final thaw, backfill the flask with nitrogen.

o Immerse the flask in a preheated oil bath at 60-70°C.

» Allow the polymerization to proceed with stirring for the desired time (e.g., 4-24 hours),
depending on the target conversion.

o Terminate the polymerization by cooling the flask in an ice bath and exposing the contents to
air.

» Dissolve the viscous polymer solution in a minimal amount of a suitable solvent (e.g.,
tetrahydrofuran).

o Precipitate the polymer by slowly adding the solution to a large excess of cold methanol with
vigorous stirring.

« Filter the precipitated polymer and wash it with fresh methanol.

e Dry the polymer in a vacuum oven at a moderate temperature until a constant weight is
achieved.

o Characterize the polymer for its molecular weight (Mn, Mw) and polydispersity index (PDI)
using Gel Permeation Chromatography (GPC).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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